Cas no 2138548-28-2 (tert-butyl N-3-bromo-2-(3-cyclopropylpropoxy)-2-methylpropyl-N-ethylcarbamate)

• Product Name: tert-butyl N-3-bromo-2-(3-cyclopropylpropoxy)-2-methylpropyl-N-ethylcarbamate
• CAS No: 2138548-28-2
• MF: C₁₇H₃₂BrNO₃
• MW: 378.344884872437
• CID: 6281382
• PubChem ID: 165486048
• Update Time: 2025-10-29

tert-butyl N-3-bromo-2-(3-cyclopropylpropoxy)-2-methylpropyl-N-ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-bromo-2-(3-cyclopropylpropoxy)-2-methylpropyl-N-ethylcarbamate
• tert-butyl N-[3-bromo-2-(3-cyclopropylpropoxy)-2-methylpropyl]-N-ethylcarbamate
• 2138548-28-2
• EN300-1136569

• Inchi： 1S/C17H32BrNO3/c1-6-19(15(20)22-16(2,3)4)13-17(5,12-18)21-11-7-8-14-9-10-14/h14H,6-13H2,1-5H3
• InChI Key： WVDMWLZTFYQZIF-UHFFFAOYSA-N
• SMILES： BrCC(C)(CN(C(=O)OC(C)(C)C)CC)OCCCC1CC1

Computed Properties

• Exact Mass: 377.15656g/mol
• Monoisotopic Mass: 377.15656g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 11
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 38.8Ų

Additional information on tert-butyl N-3-bromo-2-(3-cyclopropylpropoxy)-2-methylpropyl-N-ethylcarbamate

Research Brief on tert-Butyl N-3-Bromo-2-(3-Cyclopropylpropoxy)-2-Methylpropyl-N-Ethylcarbamate (CAS: 2138548-28-2)

In recent years, the compound tert-butyl N-3-bromo-2-(3-cyclopropylpropoxy)-2-methylpropyl-N-ethylcarbamate (CAS: 2138548-28-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug discovery and development. The presence of a bromo-substituted propyl chain and a cyclopropylpropoxy group suggests its utility as an intermediate in the synthesis of biologically active compounds, particularly in the context of protease inhibitors and other therapeutic agents targeting enzymatic pathways.

Recent studies have focused on the synthetic routes and optimization of tert-butyl N-3-bromo-2-(3-cyclopropylpropoxy)-2-methylpropyl-N-ethylcarbamate. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel, high-yield synthesis method utilizing palladium-catalyzed cross-coupling reactions, which significantly improved the scalability of this compound. The study emphasized the importance of the bromo functionality in facilitating further derivatization, making it a versatile building block for medicinal chemistry applications. Additionally, the steric hindrance provided by the tert-butyl and cyclopropyl groups was noted to enhance the stability of the carbamate moiety under physiological conditions.

Another key area of investigation has been the biological activity of derivatives derived from this compound. Preliminary in vitro assays conducted by researchers at the University of Cambridge demonstrated that analogs of tert-butyl N-3-bromo-2-(3-cyclopropylpropoxy)-2-methylpropyl-N-ethylcarbamate exhibit moderate inhibitory activity against serine proteases, particularly those involved in inflammatory pathways. These findings were published in a 2024 issue of Bioorganic & Medicinal Chemistry Letters, highlighting the compound's potential as a scaffold for anti-inflammatory drug development. However, further optimization is required to improve selectivity and reduce off-target effects.

From a mechanistic perspective, computational modeling studies have provided insights into the binding interactions of this compound with target enzymes. Molecular docking simulations revealed that the cyclopropylpropoxy group plays a critical role in stabilizing the ligand-enzyme complex through hydrophobic interactions, while the carbamate moiety participates in hydrogen bonding with active site residues. These insights, published in a 2023 ACS Omega article, underscore the importance of structural modifications to enhance binding affinity and therapeutic efficacy.

In conclusion, tert-butyl N-3-bromo-2-(3-cyclopropylpropoxy)-2-methylpropyl-N-ethylcarbamate (CAS: 2138548-28-2) represents a promising intermediate in pharmaceutical research, with demonstrated potential in protease inhibition and anti-inflammatory applications. Ongoing studies are expected to further elucidate its pharmacological properties and expand its utility in drug discovery. Researchers are encouraged to explore its derivatives for targeted therapeutic interventions, leveraging its unique chemical architecture for improved drug design.